Cas no 153275-47-9 (Benzoxazole, 5-chloro-2-ethyl-)

• Product Name: Benzoxazole, 5-chloro-2-ethyl-
• CAS No: 153275-47-9
• MF: C₉H₈ClNO
• MW: 181.618921279907
• CID: 1327306
• Update Time: 2024-08-18

Benzoxazole, 5-chloro-2-ethyl- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 5-chloro-2-ethyl-

• Inchi： 1S/C9H8ClNO/c1-2-9-11-7-5-6(10)3-4-8(7)12-9/h3-5H,2H2,1H3
• InChI Key： ZWRBUNUGSHLYTK-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(Cl)C=C2N=C1CC

Computed Properties

• Exact Mass: 181.02954

Experimental Properties

• Density: 1.258±0.06 g/cm3(Predicted)
• Melting Point: 59-61 °C
• Boiling Point: 256.1±13.0 °C(Predicted)
• PSA: 26.03
• pka: -0.49±0.10(Predicted)